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Compound of Interest

Compound Name: 4-Methoxyphenyl mesylate

Cat. No.: B099115

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 4-
Methoxyphenyl mesylate, specifically its melting point and solubility. Due to the limited
availability of public data for this specific compound, this guide offers predicted properties
based on structurally similar compounds and presents comprehensive experimental protocols
for their determination in a laboratory setting.

Predicted Physicochemical Properties

While a specific melting point for 4-Methoxyphenyl mesylate is not readily available in public
databases, an estimation can be made by examining related compounds. The general trend for
aromatic compounds is an increase in melting point with molecular weight and symmetry.

Table 1: Physical Properties of 4-Methoxyphenyl Mesylate and Structurally Related
Compounds
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Molecular ] ]
Compound Molecular . Melting Point .
Weight ( g/mol Solubility
Name Formula ) (°C)
Expected to be
soluble in polar
4-Methoxyphenyl organic solvents
CsH1004S 218.23 Not Reported o
Mesylate and have limited
solubility in
water.
Soluble in
ethanol, acetone,
chloroform,
benzene, and
4-Methoxyphenol  C7HsO2 124.14 54-57
carbon
tetrachloride;
limited solubility
in water.[1][2]
(2E)-1-(4-
Methoxyphenyl)-
3-(4- C17H1602 252.31 123-125 Not specified.

methylphenyl)-2-

propen-1-one

Based on the properties of these related structures, it is anticipated that 4-Methoxyphenyl

mesylate is a solid at room temperature with a melting point likely above that of 4-

methoxyphenol. Its solubility is predicted to be good in polar organic solvents due to the

presence of the polar sulfonate group and the methoxy group, which can engage in dipole-

dipole interactions. Conversely, its solubility in water is expected to be limited, a common

characteristic for many organic esters.

Experimental Protocols for Property Determination

For researchers requiring precise values for the physical properties of 4-Methoxyphenyl

mesylate, the following established experimental protocols are recommended.
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Melting Point Determination

The melting point of a solid compound can be accurately determined using the capillary

method with a melting point apparatus.[3][4][5][6]

Materials:

4-Methoxyphenyl mesylate sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle (if sample is not a fine powder)

Spatula

Procedure:

Sample Preparation: If the 4-Methoxyphenyl mesylate sample consists of large crystals,
gently grind it to a fine powder using a clean, dry mortar and pestle.

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to
collect a small amount of the compound. The sample should be packed to a height of 2-3
mm by tapping the sealed end of the tube on a hard surface or by dropping it through a long
glass tube.[6]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus.

Approximate Melting Point Determination: If the melting point is unknown, perform a rapid
heating run (10-20 °C per minute) to determine an approximate melting range.[3]

Accurate Melting Point Determination: Allow the apparatus to cool. Using a fresh sample,
heat to a temperature approximately 20°C below the approximate melting point. Then,
decrease the heating rate to 1-2 °C per minute.
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» Observation and Recording: Record the temperature at which the first drop of liquid appears
(the beginning of the melting range) and the temperature at which the entire sample
becomes a clear liquid (the end of the melting range). A pure compound will typically have a
sharp melting range of 1-2 °C.

Solubility Determination

A gualitative and semi-quantitative determination of solubility can be performed by observing
the dissolution of the solute in a given solvent. The isothermal shake-flask method is a reliable
technique for determining equilibrium solubility.

Materials:

4-Methoxyphenyl mesylate sample

o A selection of solvents (e.g., water, ethanol, methanol, acetone, chloroform, ethyl acetate,
hexane)

o Small test tubes or vials with caps

o Spatula or balance for measuring the solute

e Graduated cylinder or pipette for measuring the solvent

e \ortex mixer or orbital shaker

o Constant temperature bath (optional, for temperature-controlled studies)

Procedure:

e Qualitative Solubility Assessment:

o Place a small, known amount of 4-Methoxyphenyl mesylate (e.g., 10 mg) into a series of
labeled test tubes.

o Add a small volume of each solvent (e.g., 1 mL) to the respective test tubes.

o Vigorously agitate the tubes (e.g., using a vortex mixer) for 60 seconds.[7]
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o Visually inspect the tubes to determine if the compound has completely dissolved
(soluble), partially dissolved (partially soluble), or not dissolved at all (insoluble). Record
the observations.

o Semi-Quantitative Solubility (Shake-Flask Method):

o Add a known excess amount of 4-Methoxyphenyl mesylate to a vial containing a known
volume of the desired solvent.

o Seal the vial and place it in an orbital shaker at a constant temperature (e.g., 25 °C).

o Allow the mixture to equilibrate for a sufficient period (typically 24-72 hours) to ensure the
solution is saturated.

o After equilibration, allow the excess solid to settle.
o Carefully extract a known volume of the supernatant (the clear liquid phase).

o Analyze the concentration of 4-Methoxyphenyl mesylate in the supernatant using a
suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

o The determined concentration represents the solubility of the compound in that solvent at
the specified temperature.

Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the
melting point and solubility of 4-Methoxyphenyl mesylate.
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Caption: Workflow for determining the melting point and solubility of 4-Methoxyphenyl
mesylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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